molecular formula C12H15NO2 B8720065 6-Amino-3-butyl-phthalide CAS No. 385810-91-3

6-Amino-3-butyl-phthalide

Cat. No.: B8720065
CAS No.: 385810-91-3
M. Wt: 205.25 g/mol
InChI Key: DQBGVUCLKLYTJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Amino-3-butyl-phthalide is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

385810-91-3

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

6-amino-3-butyl-3H-2-benzofuran-1-one

InChI

InChI=1S/C12H15NO2/c1-2-3-4-11-9-6-5-8(13)7-10(9)12(14)15-11/h5-7,11H,2-4,13H2,1H3

InChI Key

DQBGVUCLKLYTJM-UHFFFAOYSA-N

Canonical SMILES

CCCCC1C2=C(C=C(C=C2)N)C(=O)O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 141 g (0.6 mol) of compound obtained in Example 1 in 250 ml of ethanol there are added 14 g of 5% Pd—C catalyst. The mixture is hydrogenated at a pressure of 34 kg/cm2. After the absorption of hydrogen has ceased, the hot mixture is filtered to remove the catalyst. The filter cake is washed with hot ethanol. On cooling, the crystals are separated and additional product is obtained from the condensed filtrate and washed to give the title compound.
Name
compound
Quantity
141 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
14 g
Type
catalyst
Reaction Step Two

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